molecular formula C18H21N3O5 B2914552 2-(cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide CAS No. 1351612-34-4

2-(cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide

Cat. No.: B2914552
CAS No.: 1351612-34-4
M. Wt: 359.382
InChI Key: UVQSQZTWGQELMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide is a synthetic small molecule of interest in medicinal chemistry and early-stage drug discovery research. This compound features a oxazole-carboxamide core, a privileged structure frequently found in pharmacologically active molecules, which is further modified with cyclopropanecarboxamido and 3,4-dimethoxyphenethyl moieties . Such molecular architectures are commonly investigated for their potential to interact with various biological targets, including enzymes and receptors . Researchers can utilize this compound as a key intermediate or building block in the synthesis of more complex molecules, or as a reference standard in bio-screening assays to explore new therapeutic areas. The product is provided for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human use. Researchers should conduct all necessary safety assessments and refer to the Material Safety Data Sheet (MSDS) prior to handling.

Properties

IUPAC Name

2-(cyclopropanecarbonylamino)-N-[2-(3,4-dimethoxyphenyl)ethyl]-1,3-oxazole-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O5/c1-24-14-6-3-11(9-15(14)25-2)7-8-19-17(23)13-10-26-18(20-13)21-16(22)12-4-5-12/h3,6,9-10,12H,4-5,7-8H2,1-2H3,(H,19,23)(H,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UVQSQZTWGQELMG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CCNC(=O)C2=COC(=N2)NC(=O)C3CC3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 2-(cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide is a member of the oxazole carboxamide class, which has garnered interest due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

  • Chemical Formula : C18H21N3O4
  • Molecular Weight : 345.38 g/mol
  • CAS Number : 1351612-34-4

The structure features a cyclopropanecarboxamide moiety linked to a dimethoxyphenethyl group and an oxazole ring, which is crucial for its biological activity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of oxazole derivatives. For instance, compounds similar in structure have shown significant activity against various cancer cell lines. The mechanism often involves the induction of apoptosis through various signaling pathways.

Case Study: Anticancer Activity

A study investigated the effects of a related oxazole derivative on pancreatic cancer cell lines (PANC-1). The results indicated strong apoptotic signaling, suggesting that the compound can effectively inhibit cancer cell proliferation through programmed cell death mechanisms .

Antiviral Activity

Oxazole derivatives have been noted for their antiviral properties. Research indicates that certain compounds within this class exhibit efficacy against RNA viruses, including those from the Flaviviridae family. This suggests a potential application for treating viral infections.

The antiviral activity is believed to be mediated through inhibition of viral replication and interference with viral protein synthesis pathways .

Enzyme Inhibition

Another area of interest is the enzyme inhibitory properties of this compound. Oxazoles have been studied for their ability to inhibit various enzymes, including:

  • Cholinesterases : Important for neurotransmitter regulation.
  • Tyrosinase : Involved in melanin production.
  • Glucosidase : Relevant in carbohydrate metabolism.

Enzyme Inhibition Study

In vitro assays demonstrated that certain oxazole derivatives significantly inhibited glucosidase activity, suggesting potential applications in managing diabetes by regulating blood sugar levels .

Summary of Biological Activities

Activity Type Effect Mechanism
AnticancerInduces apoptosisActivation of apoptotic pathways
AntiviralInhibits viral replicationInterference with viral protein synthesis
Enzyme InhibitionReduces enzyme activityCompetitive inhibition of substrate binding

Detailed Findings from Literature

  • Antioxidant Activity : Related compounds have shown significant antioxidant properties, which can contribute to their overall therapeutic profile.
  • Pharmacokinetics : Studies indicate favorable absorption and distribution characteristics for oxazole derivatives, enhancing their potential as therapeutic agents .

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparative Compounds

Compound Name Molecular Formula (Example) Key Functional Groups Core Heterocycle Primary Application/Use
2-(Cyclopropanecarboxamido)-N-(3,4-dimethoxyphenethyl)oxazole-4-carboxamide C₁₈H₂₁N₃O₅ Oxazole, cyclopropane, dimethoxyphenethyl Oxazole Research compound (hypothetical)
N-(3,4-Dichlorophenyl)propanamide (Propanil) C₉H₉Cl₂NO Dichlorophenyl, propanamide None Herbicide (rice fields)
N-(3,4-Dichlorophenyl)hexahydro-1,3-dimethyl-2,4,6-trioxo-5-pyrimidinecarboxamide (Fenoxacrim) C₁₄H₁₄Cl₂N₄O₄ Pyrimidine, dichlorophenyl Pyrimidine Fungicide (discontinued)
N-(3-(1-Ethyl-1-methylpropyl)-5-isoxazolyl)-2,6-dimethoxybenzamide (Isoxaben) C₁₈H₂₄N₂O₄ Isoxazole, dimethoxybenzamide Isoxazole Herbicide (pre-emergent)

Key Observations:

Heterocyclic Core: The target compound employs an oxazole ring, distinct from the pyrimidine in fenoxacrim or isoxazole in isoxaben. Oxazole derivatives are less common in agrochemicals but prevalent in pharmaceuticals due to their metabolic stability .

Aromatic Substituents: The 3,4-dimethoxyphenethyl group contrasts with the dichlorophenyl groups in propanil and fenoxacrim. Methoxy groups may enhance solubility and reduce cytotoxicity compared to chlorinated analogs.

Pharmacological and Agrochemical Implications

  • Propanil vs. Target Compound : Propanil’s dichlorophenyl group is critical for acetolactate synthase (ALS) inhibition in weeds. The target compound’s dimethoxyphenethyl group may shift selectivity toward mammalian targets (e.g., kinases or GPCRs) due to reduced electrophilicity .
  • Isoxaben vs. Target Compound : Isoxaben’s isoxazole core targets cellulose biosynthesis in plants. The oxazole in the target compound could interact with analogous pathways but with modified specificity due to cyclopropane substitution, which may sterically hinder enzyme active sites .

Physicochemical Properties

  • Lipophilicity: The cyclopropane and dimethoxyphenethyl groups likely increase logP compared to propanil (logP ~2.5) but reduce it relative to fenoxacrim (logP ~3.8). This balance may optimize blood-brain barrier penetration if used therapeutically.
  • Metabolic Stability: Oxazole rings resist oxidative degradation better than pyrimidines (fenoxacrim) but may undergo hydrolysis at the carboxamide bonds under acidic conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.